Cas no 938-75-0 (Ethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate)

Ethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate structure
938-75-0 structure
Product Name:Ethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate
CAS No:938-75-0
MF:C9H13NO2
MW:167.205022573471
MDL:MFCD00030365
CID:803487
PubChem ID:4615304
Update Time:2025-04-19

Ethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate
    • 1H-Pyrrole-2-carboxylicacid, 3,4-dimethyl-, ethyl ester
    • 3,4-DIMETHYL-1H-PYRROLE-2-CARBOXYLIC ACID ETHYL ESTER
    • 2-Carboethoxy-3,4-dimethyl-1H-pyrrole
    • 2-Ethoxycarbonyl-3,4-dimethyl-1H-pyrrole
    • 2-Ethoxycarbonyl-3,4-dimethylpyrrole
    • 5-Ethoxycarbonyl-3,4-dimethylpyrrole
    • Ethyl 3,4-dimethyl-5-pyrrolecarboxylic acid
    • 3,4-Dimethyl-5-(ethoxycarbonyl)-1H-pyrrole
    • PYR8750
    • MFCD00030365
    • AMY15363
    • AB01504
    • ethyl-3,4-dimethyl-1H-pyrrole-2-carboxylate
    • CS-0061545
    • PYR-8750
    • SCHEMBL4107701
    • AKOS016002732
    • TS-02255
    • InChI=1/C9H13NO2/c1-4-12-9(11)8-7(3)6(2)5-10-8/h5,10H,4H2,1-3H
    • FT-0758786
    • Ethyl3,4-dimethyl-1H-pyrrole-2-carboxylate
    • O11767
    • Ethyl 3 pound not4-dimethyl-1H-pyrrole-2-carboxylate
    • 1H-Pyrrole-2-carboxylic acid, 3,4-dimethyl-, ethyl ester
    • PYR 8750
    • DTXSID90404917
    • 938-75-0
    • DB-025136
    • MDL： MFCD00030365
    • Inchi： 1S/C9H13NO2/c1-4-12-9(11)8-7(3)6(2)5-10-8/h5,10H,4H2,1-3H3
    • InChI Key： XUIPYRXOVPTMHC-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1=C(C)C(C)=CN1)=O

Computed Properties

  • Exact Mass: 167.09500
  • Monoisotopic Mass: 167.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.1A^2
  • XLogP3: 2

Experimental Properties

  • Density: 1.080±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 105-108 ºC
  • Boiling Point: 340 ºC (10 Torr)
  • Flash Point: 119.7±25.9 ºC,
  • Solubility: Slightly soluble (1.2 g/l) (25 º C),
  • PSA: 42.09000
  • LogP: 1.80820

Ethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate Security Information

Ethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E939793-10mg
Ethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate
 938-75-0
10mg
 $ 50.00 2022-06-05
TRC
E939793-50mg
Ethyl 3,4-Dimethyl-1H-pyrrole-2-carboxylate
 938-75-0
50mg
 $173.00 2023-05-18
TRC
E939793-100mg
Ethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate
 938-75-0
100mg
 $ 115.00 2022-06-05
Chemenu
CM130192-1g
ethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate
 938-75-0 96%
1g
 $463 2021-08-05
Fluorochem
066955-1g
Ethyl 3,4-Dimethyl-1H-pyrrole-2-carboxylate
 938-75-0 97%
1g
 ￡240.00 2022-03-01
Fluorochem
066955-5g
Ethyl 3,4-Dimethyl-1H-pyrrole-2-carboxylate
 938-75-0 97%
5g
 ￡960.00 2022-03-01
Alichem
A109005491-250mg
Ethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate
 938-75-0 96%
250mg
 $214.50 2023-08-31
Alichem
A109005491-1g
Ethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate
 938-75-0 96%
1g
 $499.95 2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.
E15130-1g
Ethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate
 938-75-0 96%
1g
 4005.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
E15130-500mg
Ethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate
 938-75-0 96%
500mg
 2424.0CNY 2021-07-12

Ethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate Related Literature

938-75-0 (Ethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate) Related Products

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD